3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,5-dichloro-N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H8Cl3N3OS/c16-10-3-1-8(2-4-10)14-20-21-15(23-14)19-13(22)9-5-11(17)7-12(18)6-9/h1-7H,(H,19,21,22)
• InChI Key: WAQRAEIISMQIJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)Cl)Cl)Cl
• Molecular Formula: C15H8Cl3N3OS
• Molecular Weight: 384.7 g/mol

Description

3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide, also known as DCTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCTB belongs to the class of thiadiazole compounds, which have been shown to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide is not fully understood, but it is believed to involve the binding of the compound to specific amino acid residues in the target protein. This binding induces a conformational change in the protein, which can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide has been shown to have minimal toxicity and does not interfere with normal cellular processes. However, it is important to note that 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide is not suitable for use in vivo due to its poor bioavailability and rapid clearance from the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide as a fluorescent probe is its high sensitivity and specificity for protein-ligand interactions. Additionally, 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide has limitations in terms of its poor solubility in aqueous solutions and its limited applications for in vivo studies.

Future Directions

There are several future directions for research on 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide. One area of interest is the development of new derivatives or analogs of 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide with improved solubility and bioavailability for in vivo studies. Additionally, further studies are needed to fully understand the mechanism of action of 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide and its potential applications in other areas of scientific research, such as drug discovery and protein engineering.

Synthesis Methods

The synthesis of 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide involves the reaction of 4-chlorophenyl isothiocyanate with 2-amino-5,6-dichlorobenzamide in the presence of a base such as sodium hydroxide. The resulting product is then treated with phosphorus oxychloride to form the thiadiazole ring. The final product is obtained by purification through recrystallization.

Scientific Research Applications

3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential applications in various scientific research fields. One of the main areas of interest is its use as a fluorescent probe for the detection of protein-ligand interactions. 3,5-dichloro-N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)benzamide has been shown to bind to proteins with high affinity and specificity, making it a useful tool for studying protein-ligand interactions in vitro and in vivo.